Cas no 8001-15-8 (bismuth(3+) iodide 6',7',10,11-tetramethoxyemetan (1:3:1))

• Product name: bismuth(3+) iodide 6',7',10,11-tetramethoxyemetan (1:3:1)
• CAS No: 8001-15-8
• MF: C₂₉H₄₀BiI₃N₂O₄
• MW: 1070.33270263672
• CID: 1799294
• PubChem ID: 82268

bismuth(3+) iodide 6',7',10,11-tetramethoxyemetan (1:3:1) Chemical and Physical Properties

Names and Identifiers

• bismuth(3+) iodide 6',7',10,11-tetramethoxyemetan (1:3:1)
• Bismuth emetine iodide
• 8001-15-8
• NSC 44185
• Emetine bismuth iodide
• Emetine triiodobismuth(III)
• Bismuth, triiodo(6',7',10,11-tetramethoxyemetan)-
• Emetine, bismuth iodide deriv.

• Inchi： InChI=1S/C29H40N2O4.Bi.3HI/c1-6-18-17-31-10-8-20-14-27(33-3)29(35-5)16-23(20)25(31)12-21(18)11-24-22-15-28(34-4)26(32-2)13-19(22)7-9-30-24;;;;/h13-16,18,21,24-25,30H,6-12,17H2,1-5H3;;3*1H/q;+3;;;/p-3/t18-,21-,24+,25-;;;;/m0..../s1
• InChI Key： VHDMKRGRHURPJE-ZRORTGKGSA-K
• SMILES： CCC1CN2CCC3=CC(=C(C=C3C2CC1CC4C5=CC(=C(C=C5CCN4)OC)OC)OC)OC.[I-].[I-].[I-].[Bi+3]

Computed Properties

• Exact Mass: 1069.993
• Monoisotopic Mass: 1069.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 679
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2A^2

Experimental Properties

• Boiling Point: 600.3°C at 760 mmHg
• Flash Point: 316.9°C